Cas no 55304-83-1 (2,6-dibromopyridine-3-carbaldehyde)

• Product Name: 2,6-dibromopyridine-3-carbaldehyde
• CAS No: 55304-83-1
• MF: C₆H₃Br₂NO
• MW: 264.902119874954
• MDL: MFCD10574710
• CID: 838001
• PubChem ID: 12259384
• Update Time: 2025-10-29

2,6-dibromopyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromonicotinaldehyde
• 2,6-Dibromopyridine-3-carboxaldehyde
• 2,6-dibromopyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 2,6-dibromo-
• 3-Pyridinecarboxaldehyde-2-6-dibromo-
• 2,6-Dibromo-3-formylpyridine
• SY097234
• SCHEMBL3102823
• AKOS015966288
• 55304-83-1
• 2,6-Dibromopyridine-3-carboxaldehyde;2,6-Dibromo-3-pyridinecarbaldehyde;2,6-DibroMo-pyridine-3-carbaldehyde;2,6-dibroMonicotinaldehyde
• DB-081908
• CS-0052135
• MFCD10574710
• DTXSID90482811
• PB20462
• AS-33634
• GSFFLGODLKMVMT-UHFFFAOYSA-N
• EN300-103372

• MDL： MFCD10574710
• Inchi： 1S/C6H3Br2NO/c7-5-2-1-4(3-10)6(8)9-5/h1-3H
• InChI Key： GSFFLGODLKMVMT-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC=C(N=1)Br

Computed Properties

• Exact Mass: 262.85800
• Monoisotopic Mass: 262.85814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 2.090±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 125-126.5 ºC
• Boiling Point: 331.6°C at 760 mmHg
• Flash Point: 154.3°C
• Refractive Index: 1.654
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• PSA: 29.96000
• LogP: 2.41910

Additional information on 2,6-dibromopyridine-3-carbaldehyde

Comprehensive Overview of 2,6-Dibromopyridine-3-carbaldehyde (CAS No. 55304-83-1): Properties, Applications, and Industry Insights

2,6-Dibromopyridine-3-carbaldehyde (CAS No. 55304-83-1) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical, agrochemical, and materials science research. This compound, characterized by its bromine substituents and aldehyde functional group, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₆H₃Br₂NO, and unique reactivity make it invaluable for constructing complex heterocyclic frameworks.

In recent years, the demand for halogenated pyridines has surged due to their role in developing API intermediates (Active Pharmaceutical Ingredients) and catalysts. Researchers frequently search for "2,6-dibromopyridine-3-carbaldehyde synthesis" or "CAS 55304-83-1 applications," reflecting its industrial relevance. The compound’s electron-withdrawing properties and ability to undergo cross-coupling reactions (e.g., Suzuki or Stille couplings) align with trends in sustainable chemistry and green synthesis methodologies.

From a structural perspective, the aldehyde group at the 3-position enables condensation reactions, while the dibromopyridine backbone offers sites for further functionalization. This duality makes it a hotspot for designing ligands in coordination chemistry or photoactive materials. Notably, its derivatives are explored in OLEDs (Organic Light-Emitting Diodes) and sensor technologies, addressing the growing need for energy-efficient displays.

Safety and handling of 2,6-dibromopyridine-3-carbaldehyde adhere to standard laboratory protocols. While not classified as hazardous under normal conditions, proper ventilation and PPE (Personal Protective Equipment) are recommended. Users often inquire about "55304-83-1 solubility" or "stability under storage," highlighting practical concerns. The compound is typically stable at room temperature but should be protected from prolonged light exposure to prevent degradation.

The market for pyridine-based chemicals is projected to expand, driven by advancements in drug discovery and material engineering. As industries prioritize high-purity intermediates, suppliers of CAS 55304-83-1 must ensure rigorous quality control. Analytical techniques like HPLC and NMR are critical for verifying purity, a key factor for researchers seeking reproducible results.

In summary, 2,6-dibromopyridine-3-carbaldehyde exemplifies the intersection of synthetic utility and industrial demand. Its role in cutting-edge applications—from medicinal chemistry to advanced materials—positions it as a compound of enduring scientific and commercial interest.